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Compound of Interest

Compound Name: 3,3-Dimethylglutarimide

Cat. No.: B074337 Get Quote

Introduction: The Significance of 3,3-
Dimethylglutarimide in Modern Drug Discovery
In the landscape of pharmaceutical research and development, 3,3-Dimethylglutarimide (CAS

RN: 1123-40-6) emerges as a pivotal structural motif and a versatile chemical intermediate. Its

glutarimide core is a key component in a range of pharmacologically active compounds,

including those with immunomodulatory and anticancer properties. Notably, derivatives of

glutarimide are instrumental in the development of novel therapeutics, such as molecular glue

degraders that leverage the body's own protein disposal machinery to target disease-causing

proteins. Given its increasing relevance in the synthesis of complex molecules and active

pharmaceutical ingredients (APIs), a thorough understanding of its safety profile and the

implementation of robust handling protocols are paramount for the protection of laboratory

personnel and the integrity of research outcomes.

This guide provides an in-depth, experience-driven perspective on the safe handling of 3,3-
Dimethylglutarimide. It moves beyond a simple recitation of safety data sheet (SDS)

information, offering a detailed rationale for each procedural step. The protocols outlined herein

are designed to be self-validating systems, ensuring a consistently safe and controlled

laboratory environment for researchers, scientists, and drug development professionals.
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Hazard Identification and Risk Assessment: A
Proactive Approach
Prior to any laboratory work involving 3,3-Dimethylglutarimide, a comprehensive risk

assessment is mandatory. This process begins with a thorough understanding of the

compound's inherent hazards.

GHS Classification and Toxicological Profile
3,3-Dimethylglutarimide is classified under the Globally Harmonized System (GHS) with the

following primary hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2): Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.

The toxicological properties of 3,3-Dimethylglutarimide are primarily associated with its irritant

nature. As a fine crystalline powder, it poses a significant risk of airborne dust generation,

leading to respiratory tract irritation upon inhalation. Direct contact with the skin and eyes can

result in inflammation and discomfort. While comprehensive toxicological data on 3,3-
Dimethylglutarimide itself is limited, the well-documented biological activities of its derivatives

necessitate a cautious and proactive approach to handling.
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Hazard

Classification
GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2 Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity (single

exposure)

Category 3 Warning
H335: May cause

respiratory irritation

Physical and Chemical Properties of Concern
Form: Solid, crystalline powder. This physical state is a primary contributor to the risk of

aerosolization during handling.

Melting Point: 144-146 °C.

Stability: Stable under normal conditions.

Incompatibilities: Strong oxidizing agents.

To cite this document: BenchChem. [Navigating the Handling of 3,3-Dimethylglutarimide: A
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074337#3-3-dimethylglutarimide-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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